Cas no 223671-16-7 (6-Bromoisoquinoline 2-oxide)

• Product Name: 6-Bromoisoquinoline 2-oxide
• CAS No: 223671-16-7
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD20483639
• CID: 1083344
• PubChem ID: 22250178
• Update Time: 2025-09-24

6-Bromoisoquinoline 2-oxide Chemical and Physical Properties

Names and Identifiers

• 6-Bromoisoquinoline 2-oxide
• 6-bromoisooquinoline
• 6-Bromo-isoquinoline
• 6-bromoisoquinoline N-oxide
• 6-bromoisoquinoline-2-oxide
• bromoisoquinoline
• isoquinoline,6-bromo
• N-oxide 6-bromoisoquinoline
• BS-27863
• 6-Bromoisoquinoline2-oxide
• 223671-16-7
• 6-Bromo-isoquinoline-2-oxide
• MFCD20483639
• AT28522
• AKOS022180367
• 6-Bromo-isoquinoline 2-oxide
• QNNTUJSIGVWFAS-UHFFFAOYSA-N
• 6-bromo-2-oxidoisoquinolin-2-ium
• SCHEMBL1536308
• DB-369224
• SY274869

• MDL： MFCD20483639
• Inchi： 1S/C9H6BrNO/c10-9-2-1-8-6-11(12)4-3-7(8)5-9/h1-6H
• InChI Key： QNNTUJSIGVWFAS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=[N+](C=CC=2C=1)[O-]

Computed Properties

• Exact Mass: 222.96300
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 25.46000
• LogP: 3.03080